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Compound of Interest

Compound Name: Lisuride Maleate

Cat. No.: B010321 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Lisuride Maleate. Due to its high acute toxicity, strict

adherence to these procedures is critical to ensure personnel safety and prevent environmental

contamination. Lisuride Maleate is an ergot derivative and a potent dopamine agonist used in

research for conditions like Parkinson's disease.[1][2][3][4][5] The information herein is

compiled from safety data sheets (SDS) to ensure a comprehensive overview of necessary

precautions.

Hazard Identification and Classification
Lisuride Maleate is classified as a highly hazardous substance. Multiple safety data sheets

emphasize its acute toxicity.[6][7][8] Ingestion, skin contact, or inhalation can be fatal.[6]

Summary of Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
(Category 2)

Danger
H300: Fatal if
swallowed[6][7][8]

Acute Toxicity, Dermal

(Category 1)
Danger

H310: Fatal in contact

with skin[6]

| Acute Toxicity, Inhalation (Category 2) | | Danger | H330: Fatal if inhaled[6] |
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Note: Some sources classify the hazards as Category 2 (Harmful), but the most conservative

and repeated classification is Category 1/2 (Fatal), which should be adopted for all safety

procedures.[9]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

hazardous substance.[10] Engineering controls like a fume hood are the primary line of

defense, supplemented by the following PPE.[7][11]

Recommended PPE for Handling Lisuride Maleate

Body Part Protective Equipment Standard / Specification

Hands
Chemical-resistant,
disposable gloves

Standard BS EN 374:2003
or equivalent.[7]
Suggested: Nitrile gloves
(e.g., AnsellPro Sol-Vex
style 37-175, 15 mil
thickness for splash
protection).[11] Double
gloving is recommended.

Eyes/Face
Safety glasses with side-

shields or safety goggles

Ensure full coverage to protect

against dust and splashes.[8]

Body
Lab coat / Impervious

protective clothing

A disposable, solid-front gown

is recommended to prevent

skin contact.[8][11]

| Respiratory| NIOSH-approved respirator | Required if not handled within a certified chemical

fume hood or if dust formation is possible.[8][9] Use a fume hood whenever possible.[7][11] |

Operational Plan: Step-by-Step Handling Protocol
This protocol covers the lifecycle of Lisuride Maleate in the laboratory, from receipt to use in

experiments.
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1. Preparation and Area Setup

Step 1: Designate a specific area for handling Lisuride Maleate, preferably within a certified

chemical fume hood.[7][11]

Step 2: Ensure a safety shower and eyewash station are accessible and have been recently

tested.[7][8]

Step 3: Cover the work surface with absorbent, disposable bench paper.

Step 4: Assemble all necessary materials (e.g., spatulas, weigh boats, containers, solvent)

within the fume hood to minimize movement in and out of the containment area.

Step 5: Don all required PPE as specified in the table above before proceeding.

2. Weighing and Aliquoting (Solid Form)

Step 1: Perform all manipulations of solid Lisuride Maleate inside a chemical fume hood to

prevent inhalation of dust particles.[7][11]

Step 2: Open the primary container with care.

Step 3: Use dedicated spatulas and weigh paper to measure the desired amount. Avoid

creating dust clouds.

Step 4: Place the weighed powder into a secondary container suitable for your experiment.

Step 5: Tightly seal the primary stock container and wipe the exterior with a damp cloth (e.g.,

70% ethanol) before returning it to its secure, locked storage location.[8]

3. Solution Preparation

Step 1: Prepare all solutions within the chemical fume hood.

Step 2: Add solvent to the vessel containing the pre-weighed Lisuride Maleate.

Step 3: Ensure the container is securely capped before mixing or vortexing.
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Step 4: Clearly label the final solution with the chemical name, concentration, date, and

hazard pictograms.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

1. First Aid Measures

In case of skin contact: Immediately remove all contaminated clothing.[6] Wash the affected

area thoroughly with copious amounts of soap and water for at least 15 minutes.[7][9] Seek

immediate medical attention.[7]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, holding the eyelids open.[7][9] Remove contact lenses if present and easy to do.

Seek immediate medical attention.[8]

If inhaled: Move the person to fresh air.[8] If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[6][7]

If swallowed: Do NOT induce vomiting.[6] Rinse the mouth with water.[8] Never give anything

by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[7][8]

2. Spill Response

Step 1: Evacuate non-essential personnel from the area.[7]

Step 2: Ensure you are wearing full PPE, including respiratory protection.

Step 3: Cover the spill with a suitable absorbent material.

Step 4: Carefully sweep or collect the absorbed material into a designated hazardous waste

container.[7] Avoid generating dust.

Step 5: Decontaminate the spill area with an appropriate cleaning agent, and then wash with

soap and water.
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Step 6: Place all cleaning materials and contaminated PPE into the hazardous waste

container.

Disposal Plan: Step-by-Step Waste Management
Dispose of all Lisuride Maleate waste as hazardous material in accordance with local, state,

and federal regulations.[8]

1. Waste Segregation and Collection

Step 1: Designate a specific, clearly labeled, and sealed container for all Lisuride Maleate
waste.

Step 2: This includes empty primary containers, contaminated labware (weigh boats, pipette

tips), used bench paper, and any contaminated PPE.

Step 3: Do not mix Lisuride Maleate waste with other chemical waste streams unless

specifically approved by your institution's environmental health and safety (EHS) department.

2. Decontamination of Reusable Equipment

Step 1: Submerge reusable equipment (e.g., glassware, spatulas) in a suitable cleaning

solution known to degrade the compound. Consult your EHS office for an appropriate

validated method.

Step 2: After decontamination, wash the equipment thoroughly with soap and water.

Step 3: Dispose of the initial cleaning solution as hazardous waste.

3. Final Disposal

Step 1: Once the hazardous waste container is full, seal it securely.

Step 2: Arrange for pickup and disposal through your institution's certified hazardous waste

management program.

Safe Handling Workflow for Lisuride Maleate
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1. Preparation

2. Handling (in Fume Hood)

3. Decontamination & Disposal

4. Final Steps
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Caption: Workflow for the safe handling of Lisuride Maleate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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